Cas no 53685-84-0 (1,3,5-triphenylpyrazole-4-carboxylic Acid)

• Product Name: 1,3,5-triphenylpyrazole-4-carboxylic Acid
• CAS No: 53685-84-0
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 938970
• PubChem ID: 326977
• Update Time: 2025-04-19

1,3,5-triphenylpyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5-triphenylpyrazole-4-carboxylic Acid
• 1,3,5-Triphenyl-1H-pyrazol-4-carbonsaeure; NSC299904; CTK1H3933; SureCN4494401; AC1L6ZIS; 1,3,5-triphenyl-1H-pyrazole-4-carboxylic acid;
• NSC299904
• SCHEMBL4494401
• 1,3,5-Triphenyl-1H-pyrazole-4-carboxylic acid
• DTXSID40316132
• 53685-84-0
• NSC-299904

• Inchi： 1S/C22H16N2O2/c25-22(26)19-20(16-10-4-1-5-11-16)23-24(18-14-8-3-9-15-18)21(19)17-12-6-2-7-13-17/h1-15H,(H,25,26)
• InChI Key： GCTLKHDBDJHVPX-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 340.12128
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12